Cas no 1067-76-1 (Diphosphoric(III,V)acid, P',P'-diethyl P,P-dimethyl ester (9CI))

Diphosphoric(III,V)acid, P',P'-diethyl P,P-dimethyl ester (9CI) structure
1067-76-1 structure
Product name:Diphosphoric(III,V)acid, P',P'-diethyl P,P-dimethyl ester (9CI)
CAS No:1067-76-1
MF:C6H16O6P2
MW:246.135164260864
CID:204171
PubChem ID:14029

Diphosphoric(III,V)acid, P',P'-diethyl P,P-dimethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • Diphosphoric(III,V)acid, P',P'-diethyl P,P-dimethyl ester (9CI)
    • dimethoxyphosphanyl diethyl phosphate
    • 4100 Bis HC
    • AC1L22Z2
    • AG-D-21421
    • BRN 1872746
    • CTK4A4756
    • DIETHOXYPHOSPHORYLOXY-DIMETHOXY-PHOSPHANE
    • diphosphoric(III,V) acid 2,2-diethyl ester 1,1-dimethyl ester
    • DIPHOSPHORIC(III,V) ACID, P(sup V),P(sup V)-DIETHYL DIMETHYL ESTER
    • LS-62888
    • O,O'-diethyl-phosphoric O,O'-dimethyl-phosphorous anhydride
    • Ethyl methyl diphosphate (III,V)((EtO)2P(O)OP(OMe)2)
    • DTXSID10147733
    • 1067-76-1
    • Inchi: InChI=1S/C6H16O6P2/c1-5-10-14(7,11-6-2)12-13(8-3)9-4/h5-6H2,1-4H3
    • InChI Key: PUYLGTLIKPXPRP-UHFFFAOYSA-N
    • SMILES: COP(OP(OCC)(=O)OCC)OC

Computed Properties

  • Exact Mass: 246.04228
  • Monoisotopic Mass: 246.04221222g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 8
  • Complexity: 173
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 63.2Ų

Experimental Properties

  • PSA: 63.22

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